Cas no 1246816-14-7 (Melamine-13C3,15N3)

• Product Name: Melamine-13C3,15N3
• CAS No: 1246816-14-7
• MF: C₃H₆N₆
• MW: 132.078130245209
• CID: 1060763
• Update Time: 2025-06-11

Melamine-13C3,15N3 Chemical and Physical Properties

Names and Identifiers

• Melamine-13C3,15N3

• Inchi： 1S/C3H6N6/c4-1-7-2(5)9-3(6)8-1/h(H6,4,5,6,7,8,9)/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： JDSHMPZPIAZGSV-IDEBNGHGSA-N
• SMILES： N1[13C]([15NH2])=N[13C]([15NH2])=N[13C]=1[15NH2]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on Melamine-13C3,15N3

Comprehensive Guide to Melamine-13C3,15N3 (CAS No. 1246816-14-7): Applications and Analytical Insights

Melamine-13C3,15N3, a stable isotope-labeled compound with the CAS registry number 1246816-14-7, has garnered significant attention in analytical chemistry and environmental science. This 13C and 15N dual-labeled melamine derivative serves as a critical internal standard for mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies, enabling precise quantification and traceability in complex matrices. Researchers increasingly rely on isotopically labeled melamine to address challenges in food safety, environmental monitoring, and metabolic research.

The unique structural properties of Melamine-13C3,15N3 make it indispensable for method validation in chromatography-coupled techniques. With growing concerns about food adulteration detection and environmental pollutant tracking, this compound helps laboratories achieve unparalleled accuracy when analyzing melamine residues in dairy products, fertilizers, or industrial effluents. Its high isotopic purity (>98%) ensures minimal interference during spectral interpretation, a feature highly valued in ISO 17025-accredited testing protocols.

Recent advancements in high-resolution mass spectrometry (HRMS) have amplified demand for CAS 1246816-14-7 as a calibration reference. The compound's predictable fragmentation patterns in LC-MS/MS systems allow for robust matrix effect correction—a frequent pain point in multi-residue analysis. Laboratories conducting forensic food chemistry or dioxin screening now incorporate this isotopic standard to comply with EU Regulation 2023/1115 on contaminant monitoring.

Beyond analytical applications, Melamine-13C3,15N3 plays a pivotal role in stable isotope probing (SIP) studies of nitrogen cycling in agroecosystems. Environmental microbiologists utilize its 15N-enriched triazine ring to trace microbial degradation pathways, addressing pressing questions about sustainable nitrogen management. This aligns with UN Sustainable Development Goal 2 (Zero Hunger) by improving fertilizer efficiency research.

The synthesis of 1246816-14-7 involves sophisticated isotope enrichment technologies, with manufacturers optimizing routes to minimize carbon-12 carryover. Current Good Manufacturing Practice (cGMP) production ensures batch-to-batch consistency for pharmaceutical applications, particularly in drug metabolite identification studies where isotopic dilution prevents ionization suppression.

Storage and handling recommendations for Melamine-13C3,15N3 emphasize protection from moisture and UV exposure to maintain isotopic integrity. The compound's high water solubility (3.1 g/L at 20°C) necessitates careful preparation of stock solutions for spike-and-recovery experiments. Leading environmental testing laboratories report improved method detection limits (MDLs) when using this standard compared to conventional calibration approaches.

Emerging applications in microplastic research leverage the compound's nitrogen-rich structure as a tracer for polymer degradation products. With increasing regulatory scrutiny on plasticizer migration, isotopic labeling provides unambiguous differentiation between synthetic and natural nitrogen sources in ecosystem studies—a technique highlighted in recent Environmental Science & Technology publications.

Quality control protocols for CAS 1246816-14-7 typically involve Fourier-transform infrared (FTIR) verification of isotopic substitution patterns, complemented by elemental analyzer-isotope ratio MS (EA-IRMS) confirmation. These rigorous characterization procedures meet the demands of proficiency testing programs like LGC's VETQAS for veterinary drug residue analysis.

The global market for stable isotope-labeled standards is projected to grow at 6.8% CAGR through 2030, driven partly by Melamine-13C3,15N3 adoption in emerging economies strengthening their food safety infrastructure. Analytical method developers should note the compound's optimal performance in QuEChERS extraction workflows for cereal grain analysis, as validated by AOAC Official Method 2019.08.

Future research directions may explore nanomaterial tracer applications of 1246816-14-7, particularly in studying the environmental fate of melamine-formaldehyde resins. Its unique isotopic signature offers new possibilities for life cycle assessment (LCA) modeling of industrial polymers, supporting circular economy initiatives in materials science.